Cas no 1806883-24-8 (4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806883-24-8
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4885917
• Update Time: 2025-07-23

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-5-4(7(10)11)1-3(2-16)15-6(5)8(12,13)14/h1-2,7H
• InChI Key： LRYUBNNXSGXIJN-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=NC(C=O)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806883-24-8)

4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde, identified by the CAS number 1806883-24-8, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of multiple fluorine atoms and a pyridine core, make it a valuable intermediate in the synthesis of various biologically active molecules. This compound belongs to a class of pyridine derivatives that are increasingly being explored for their potential applications in drug discovery and development.

The structural motif of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde incorporates three fluorine atoms at distinct positions: the difluoromethyl group at the 4-position, the fluoro atom at the 3-position, and the trifluoromethyl group at the 2-position. These fluorine substituents are strategically placed to enhance the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. The carboxaldehyde functional group at the 6-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to modulate pharmacokinetic properties and improve drug efficacy. The introduction of fluorine atoms into a molecule can lead to increased metabolic stability, reduced polarity, and enhanced binding interactions with enzymes and receptors. These properties are particularly valuable in medicinal chemistry, where optimizing pharmacokinetic profiles is crucial for developing successful therapeutics.

One of the most compelling aspects of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde is its utility as a building block in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The fluorinated pyridine scaffold allows for precise tuning of electronic and steric properties, enabling the creation of ligands with high selectivity and potency.

Recent studies have highlighted the role of fluorinated pyridines in antiviral drug development. The structural features of 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde have been leveraged to design inhibitors targeting viral proteases and polymerases. These inhibitors have shown promise in preclinical studies, demonstrating their potential as candidates for treating emerging viral infections. The carboxaldehyde moiety also facilitates further derivatization, allowing researchers to explore diverse chemical space and identify new therapeutic agents.

The agrochemical industry has also benefited from the use of fluorinated pyridines. Compounds derived from 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde have been investigated as potential herbicides and fungicides. The presence of multiple fluorine atoms enhances their bioactivity against pests while maintaining environmental safety. This aligns with global efforts to develop sustainable agricultural solutions that protect crops without excessive chemical use.

From a synthetic chemistry perspective, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde serves as a versatile intermediate for constructing more complex heterocyclic frameworks. The availability of this compound allows chemists to explore novel synthetic pathways and develop innovative methodologies for fluorinated molecule synthesis. Advances in catalytic processes have further streamlined its preparation, making it more accessible for industrial applications.

The pharmaceutical industry continues to invest in research aimed at discovering new therapeutic agents derived from fluorinated pyridines. The unique electronic properties of these compounds make them ideal candidates for modulating biological pathways involved in diseases such as Alzheimer's, Parkinson's, and diabetes. By leveraging the structural diversity offered by 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde, scientists hope to identify next-generation drugs that address unmet medical needs.

In conclusion, 4-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806883-24-8) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its structural features enable the development of biologically active molecules with improved pharmacokinetic properties and enhanced binding affinity. As research in fluorinated heterocycles continues to advance, this compound will undoubtedly play a crucial role in shaping the future of drug discovery and agricultural innovation.